Cas no 2229568-17-4 (N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2229568-17-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6264949
• PubChem ID: 165614602
• Update Time: 2025-05-23

N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine
• N-[(4-fluoro-2-methylphenyl)methyl]-N-methylhydroxylamine
• 2229568-17-4
• EN300-1819843

• Inchi： 1S/C9H12FNO/c1-7-5-9(10)4-3-8(7)6-11(2)12/h3-5,12H,6H2,1-2H3
• InChI Key： KCWJUBXBIVCODR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CN(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229568-17-4)

N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229568-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluorinated aromatic ring coupled with a hydroxylamine functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its N-methylhydroxylamine moiety could play a critical role in modulating enzyme activity or receptor binding.

In recent years, the demand for fluorinated compounds like N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound’s CAS No. 2229568-17-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its structural similarity to other hydroxylamine derivatives has sparked interest in exploring its utility in catalysis and material science.

One of the most compelling aspects of N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine is its potential role in addressing antibiotic resistance, a global health crisis. Scientists are investigating whether its fluorinated aromatic system could enhance the efficacy of existing antimicrobial agents. This aligns with user queries such as "fluorinated compounds in drug development" and "hydroxylamine applications in medicine," which are trending in scientific forums and search engines. The compound’s CAS No. 2229568-17-4 often appears in patent filings, further underscoring its commercial and therapeutic promise.

From a synthetic chemistry perspective, N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine offers intriguing possibilities for green chemistry initiatives. Its modular structure allows for efficient derivatization, reducing waste and improving atom economy—a key concern for environmentally conscious researchers. Searches for "sustainable synthesis of fluorinated intermediates" and "eco-friendly hydroxylamine derivatives" highlight the intersection of this compound with contemporary sustainability goals. The precise control over its N-methylation and fluorine substitution also makes it a valuable tool for studying structure-activity relationships (SAR).

In the agrochemical sector, N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine is being explored as a potential precursor for crop protection agents. Its ability to act as a chelating ligand or radical scavenger could lead to novel pesticides or herbicides with lower environmental impact. This resonates with frequent searches like "fluorine in agrochemicals" and "hydroxylamine-based plant growth regulators," indicating strong market interest. The compound’s CAS No. 2229568-17-4 is increasingly cited in agricultural patents, suggesting its expanding role in this field.

Analytical characterization of N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine relies heavily on advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying the purity and structural integrity of the compound, which is critical for regulatory compliance and reproducibility in research. Online queries like "analytical methods for hydroxylamine derivatives" and "CAS 2229568-17-4 characterization" reflect the technical challenges and solutions associated with this molecule. Its fluorine NMR signal is particularly distinctive, serving as a fingerprint for identification.

Looking ahead, N-(4-fluoro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229568-17-4) is poised to remain a focal point in multidisciplinary research. Its dual functionality as a fluorinated building block and hydroxylamine derivative positions it at the nexus of innovation in pharmaceuticals, agrochemicals, and beyond. As the scientific community continues to prioritize precision medicine and sustainable chemistry, this compound’s versatility ensures its enduring relevance. For researchers and industry professionals, understanding its properties and applications is not just an academic exercise—it’s a strategic imperative.